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Compound of Interest

Compound Name: 1-Benzyl-3-pyrrolidinol

Cat. No.: B1218477

An In-depth Technical Guide to the Physical Properties of (R)-(+)-1-Benzyl-3-pyrrolidinol

Introduction

(R)-(+)-1-Benzyl-3-pyrrolidinol is a chiral tertiary alcohol that serves as a crucial intermediate
in the synthesis of various pharmaceutical compounds and fine chemicals.[1] Its specific
stereochemistry and functional groups make it a valuable building block in asymmetric
synthesis. This guide provides a comprehensive overview of the core physical properties of
(R)-(+)-1-Benzyl-3-pyrrolidinol, intended for researchers, scientists, and professionals in drug
development.

Chemical Identity

IUPAC Name: (3R)-1-benzylpyrrolidin-3-ol[2][3]

CAS Number: 101930-07-8[2][3][4]

Molecular Formula: C11H1sNO[1][2][3][4]

Molecular Weight: 177.24 g/mol [1][2][4]

InChl Key: YQMXOIAIYXXXEE-LLVKDONJSA-N[2][3]

SMILES String: O[C@@H]1CCN(C1)Cc2ccccc2[4]
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Physical Properties

The physical characteristics of (R)-(+)-1-Benzyl-3-pyrrolidinol have been determined through

various analytical methods. While some sources describe it as a liquid, others classify it as a

low-melting crystalline powder, suggesting its physical state may be dependent on purity and

ambient temperature.[1]

Summary of Physical Data

The following table summarizes the key physical properties of (R)-(+)-1-Benzyl-3-pyrrolidinol.

Property Value Conditions/Notes
Clear, light yellow to orange

Appearance liquid or white to off-white
crystalline powder.[1][5]

Melting Point 52-56 °C[1]

Boiling Point 116 °C[3][4][5] at 0.9 mmHg

Density 1.07 g/mL[4][5] at 25 °C

Refractive Index 1.548[4][5] at 20 °C

Optical Rotation

[o] +3.7°[4][5]

at 23 °C (c=5, Methanol)

Flash Point 113 °C (235.4 °F)[6] Closed cup
Slightly soluble in water;

Solubility soluble in ethanol and
chloroform.[1]

pKa 14.82 + 0.20 Predicted[5]

Experimental Methodologies

The determination of the physical properties listed above relies on standardized laboratory

protocols. The following sections describe the general methodologies for these measurements.

Melting Point Determination
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The melting point is typically determined using a capillary melting point apparatus. A small, dry
sample of the crystalline solid is packed into a capillary tube, which is then placed in the
apparatus. The sample is heated at a controlled rate, and the temperature range from the
appearance of the first liquid drop to the complete liquefaction of the sample is recorded as the
melting point range.

Boiling Point Determination

The boiling point is measured under reduced pressure (vacuum distillation) to prevent thermal
decomposition of the compound. The substance is heated in a distillation apparatus connected
to a vacuum pump. The temperature at which the liquid boils and its vapor pressure equals the
pressure in the apparatus is recorded as the boiling point at that specific pressure.

Density Measurement

The density of the liquid is determined using a pycnometer or a digital density meter. The mass
of a known volume of the substance is measured at a specific temperature (e.g., 25 °C). The
density is then calculated by dividing the mass by the volume.

Refractive Index Measurement

A refractometer, typically an Abbé refractometer, is used to measure the refractive index. A drop
of the liquid sample is placed on the prism, and the instrument measures the extent to which
light is bent (refracted) as it passes through the sample at a controlled temperature (e.g., 20
°C).

Optical Rotation Measurement

The specific rotation is measured using a polarimeter. A solution of the compound with a known
concentration (e.g., 5 g/100mL in methanol) is prepared and placed in a sample tube of a
specific length.[4][5] Plane-polarized light is passed through the solution, and the angle of
rotation is measured. The specific rotation is then calculated based on the observed rotation,
concentration, and path length.

Diagrams and Workflows
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Logical Relationship of Chemical Structure to Physical
Properties

The following diagram illustrates how the molecular structure of (R)-(+)-1-Benzyl-3-
pyrrolidinol influences its key physical properties.

Molecular Structure

(R)-(+)-1-Benzyl-3-pyrrolidinol
(Benzyl Group) (Hydroxyl (-OH) Group) (Pyrrolidine Ring)
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Physical Properties
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Click to download full resolution via product page

Caption: Relationship between molecular features and physical properties.

Experimental Workflow for Physical Property
Characterization

This diagram outlines a general workflow for the physical and chemical characterization of a
compound like (R)-(+)-1-Benzyl-3-pyrrolidinol.
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Caption: General workflow for physical property characterization.

Safety and Handling

(R)-(+)-1-Benzyl-3-pyrrolidinol is classified as a warning-level hazard.[2] It is reported to
cause skin and serious eye irritation and may cause respiratory irritation.[2] Appropriate
personal protective equipment (PPE), including gloves and eye protection, should be used
when handling this chemical. It is a combustible liquid and should be stored in a cool, well-
ventilated area, typically between 2-8°C.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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